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Introduction

Calcium lactate (Ca(CsHs0s)2), a calcium salt of lactic acid, is a widely utilized compound in the
pharmaceutical, food, and beverage industries.[1][2] It serves as a common calcium
supplement in pharmaceutical formulations due to its high bioavailability and solubility.[3] This
technical guide provides an in-depth overview of the core physicochemical properties of
calcium lactate monohydrate, offering valuable data and experimental insights for
researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Calcium lactate monohydrate is a white or almost white, crystalline or granular powder.[1][4]
[5] It is slightly efflorescent, meaning it can lose its water of hydration when exposed to a dry
atmosphere.[1][6]
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Property Value References
Chemical Formula CeH10CaOs-H20 [4107118]
Molecular Weight 236.23 g/mol [71[8]

White or almost white,
Appearance ) [11[4115]
crystalline or granular powder

Taste Mild taste 9]

Solubility

Calcium lactate is known for its relatively high solubility in water compared to other calcium
salts, which is a key factor in its bioavailability.[6][9] It is freely soluble in boiling water and very
slightly soluble in ethanol.[1][4][5]

Solvent Temperature Solubility References

Water 20 °C 3.49/100 g [1112]

9 g/100 mL (for

Water 25°C trihydrate and [11[2]
pentahydrate)

Boiling Water - Freely soluble [1][4]15]

Ethanol (96%) - Very slightly soluble [11[4115]

Experimental Protocol: Solubility Determination (Shake-
Flask Method)

The shake-flask method is a common technique for determining the equilibrium solubility of a
compound.[10]

» Preparation of Saturated Solution: Add an excess amount of calcium lactate monohydrate
to a flask containing the solvent (e.g., distilled water).
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o Equilibration: Seal the flask and agitate it at a constant temperature (e.g., 25 °C) for a
sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.[10]

» Phase Separation: Allow the undissolved solid to settle. Separate the saturated solution from

the excess solid by centrifugation or filtration.[10]

» Concentration Analysis: Determine the concentration of calcium lactate in the clear
supernatant using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC) or UV-Vis spectroscopy.[11][12]

Workflow for Solubility Determination

Add excess Calcium Lactate Monohydrate to solvent

:

Agitate at constant temperature to reach equilibrium

:

[Separate solid and liquid phases (centrifugation/fiItrationa

:

Gnalyze solute concentration in the liquid phasa

Click to download full resolution via product page

Workflow for Solubility Determination

Melting Point and Thermal Decomposition

The melting point of hydrated salts is often associated with the loss of water of hydration. For
calcium lactate, various forms exist with different hydration states, including a monohydrate,
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trihnydrate, and pentahydrate.[1][13] The pentahydrate form loses water and becomes
anhydrous at 120 °C.[5][6] The anhydrous form has a melting point of approximately 240 °C.[6]
[14]

Thermal decomposition studies using Thermogravimetric-Differential Thermal Analysis (TG-
DTA) show a significant weight loss between 200-400 °C, corresponding to the melting and
decomposition of calcium lactate.[14] A further decomposition step occurs at 600-800 °C,
attributed to the decarbonation of calcium oxide.[14]

Form Melting Point (°C) Notes References

Dehydration to
Pentahydrate 120 [5][6]
anhydrous form

Anhydrous 240 - [6][14]

Experimental Protocol: Melting Point Determination
(Capillary Method)

The capillary method is a standard technique for determining the melting point of a solid.[15]
[16][17][18]

o Sample Preparation: Ensure the calcium lactate monohydrate sample is dry and in a fine
powder form.[15][18] Pack a small amount of the powder into a capillary tube to a height of
2-3 mm.[15][16]

o Apparatus Setup: Place the capillary tube into a melting point apparatus.[15][16]

o Heating: Heat the sample rapidly to a temperature about 15-20 °C below the expected
melting point. Then, decrease the heating rate to 1-2 °C per minute to allow for accurate
observation.[15][17]

e Observation and Recording: Observe the sample through the magnifying lens. Record the
temperature at which the first liquid appears (onset of melting) and the temperature at which
the entire solid has turned into a liquid (completion of melting). This range is the melting
point.[17][18]
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Melting Point Determination Workflow

Grepare and pack sample in capillary tuba

:

Place in melting point apparatus

:

Rapidly heat to near melting point

:

Slowly heat and observe melting

Gecord melting point ranga
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XRPD Experimental Workflow

Grepare powdered samplta
(Mount sample in diffractomete)

Grradiate with X-rays and detect diffractior)

:

Gnalyze diffraction pattern for phase identificatior)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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